Cas no 1227593-99-8 (4-fluoro-5-methyl-1H-pyridin-2-one)

4-Fluoro-5-methyl-1H-pyridin-2-one is a fluorinated pyridinone derivative with potential applications in pharmaceutical and agrochemical research. The presence of both fluorine and methyl substituents on the pyridinone scaffold enhances its reactivity and bioavailability, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom contributes to improved metabolic stability and binding affinity, while the methyl group can influence steric and electronic properties. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors or antimicrobial agents. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies. High purity and consistent quality are critical for reliable research outcomes.

4-fluoro-5-methyl-1H-pyridin-2-one structure

1227593-99-8 structure

Product Name:4-fluoro-5-methyl-1H-pyridin-2-one

CAS No:1227593-99-8

MF:C₆H₆FNO

MW:127.116344928741

CID:2618211

PubChem ID:72212937

Update Time:2025-06-08

4-fluoro-5-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-5-methyl-1H-pyridin-2-one
- 1227593-99-8
- 4-Fluoro-5-methyl-2(1H)-pyridinone
- SCHEMBL18081712
- AB71320
- 4-FLUORO-5-METHYLPYRIDIN-2-OL
- DTXSID801298533
- 4-fluoro-5-methyl-1,2-dihydropyridin-2-one
- 4-Fluoro-5-methylpyridin-2(1H)-one
- Inchi： 1S/C6H6FNO/c1-4-3-8-6(9)2-5(4)7/h2-3H,1H3,(H,8,9)
- InChI Key： SCXNWAMKQDHZFE-UHFFFAOYSA-N
- SMILES： FC1=CC(NC=C1C)=O

Computed Properties

Exact Mass: 127.043341977Da
Monoisotopic Mass: 127.043341977Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 29.1Å²

4-fluoro-5-methyl-1H-pyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024000587-1g	4-Fluoro-2-hydroxy-5-methylpyridine	1227593-99-8	97%	1g	$1799.00	2023-09-03

4-fluoro-5-methyl-1H-pyridin-2-one Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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